3-(2-fluorophenyl)-N-(2-(3-fluorophenyl)-2-methoxyethyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[2-(3-fluorophenyl)-2-methoxyethyl]propanamide
• InChI: InChI=1S/C18H19F2NO2/c1-23-17(14-6-4-7-15(19)11-14)12-21-18(22)10-9-13-5-2-3-8-16(13)20/h2-8,11,17H,9-10,12H2,1H3,(H,21,22)
• InChI Key: WYVGKBCKFFQPCM-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)CCC1=CC=CC=C1F)C2=CC(=CC=C2)F
• Molecular Formula: C18H19F2NO2
• Molecular Weight: 319.3 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include reactivity, acidity or basicity, and redox potential.

Scientific Research Applications

• Antibacterial Activity : The synthesis of similar compounds, like 3-(4-fluorophenyl)-3-(4-methoxyphenyl)-1-propanarylamines, showed significant antibacterial activity (Arutyunyan et al., 2017).

• Anticancer Properties : Research involving derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which are structurally related, indicated potential anticancer activities against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

• Antifungal Agents : Studies on derivatives like 2-(6-methoxy-2-naphthyl)propionamide showed promising antifungal activities, comparable to standard antifungal agents (Helal et al., 2013).

• Anticonvulsant Effects : Similar compounds such as N-(2-benzoylbenzofuran-3-yl)-3-(substituted)-propanamide analogs have been designed for anticonvulsant activity, showing promising results in seizure tests (Kamal et al., 2013).

• Synthesis and Characterization : The synthesis and characterization of related compounds like 2-(2-fluoro-[1,1′-biphenyl]-4-yl)-N-(1-phenylpropan-2-yl)propanamide have been documented, providing insights into their molecular structures (Manolov et al., 2022).

Mechanism of Action

In the context of a drug, this refers to how the compound interacts with biological systems to produce its effects. It could involve binding to specific receptors, inhibiting enzymes, or interacting with DNA.

Safety and Hazards

This involves detailing the risks associated with handling or exposure to the compound. It includes toxicity data, safety precautions, and first aid measures.

Future Directions

This could involve potential applications of the compound that haven’t been fully explored yet. It could also include ways to improve its synthesis or to modify its structure to enhance its properties.